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Introduction
Oleylammonium bromide (OAmBr) is a long-chain primary ammonium salt that has emerged as

a cornerstone compound in advanced materials science and holds significant potential in the

realm of drug delivery. As a cationic surfactant, its amphiphilic nature—characterized by a

hydrophilic ammonium headgroup and a long, hydrophobic oleyl tail—governs its utility in a

diverse range of applications. For researchers, particularly those in materials chemistry and

drug development, a thorough understanding of OAmBr's fundamental properties is not merely

academic; it is critical for designing robust, reproducible, and innovative systems.

This guide provides a comprehensive technical overview of oleylammonium bromide, moving

beyond simple data points to explain the causality behind its chemical behavior and

application-specific functions. We will delve into its precise chemical structure, outline field-

proven synthesis protocols, and explore its pivotal role in the synthesis of next-generation

materials and its prospective use in biomedical applications.

Physicochemical Properties and Molecular
Structure
A precise understanding of a compound's identity is the foundation of all subsequent

experimental work. Oleylammonium bromide's properties are dictated by its unique molecular

architecture.
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Key Molecular Identifiers
The fundamental properties of oleylammonium bromide are summarized below for quick

reference.

Property Value Source(s)

IUPAC Name
[(Z)-octadec-9-enyl]azanium

bromide
[1][2]

Molecular Formula C₁₈H₃₈BrN [1][2][3][4]

Molecular Weight 348.4 g/mol [1][2]

CAS Number 2024602-96-6 [3][4]

SMILES
CCCCCCCC/C=C\CCCCCCC

C[NH3+].[Br-]
[2]

The Amphiphilic Structure
Oleylammonium bromide is composed of a positively charged oleylammonium cation and a

bromide anion.[1] The cation features a long 18-carbon alkyl chain, which is distinguished by a

crucial cis (or Z-configured) double bond between the 9th and 10th carbon atoms.[1] This

kinked geometry, inherited from its precursor oleylamine, is vital as it sterically hinders close

packing, influencing the compound's solubility and its interaction with surfaces. The chain

terminates in a primary ammonium ([NH₃]⁺) group, which provides the hydrophilic character

and the positive charge essential for its function as a surfactant and surface ligand.[1]

Caption: Chemical structure of oleylammonium bromide.

Stereochemical Integrity: The Importance of the Z-
Isomer
The functional properties of OAmBr are intrinsically linked to the Z-configuration of its oleyl

chain.[1] The precursor, commercial oleylamine, can often contain the trans-isomer

(elaidylamine) as an impurity.[1] This seemingly minor difference can have significant

downstream consequences in self-assembly and surface binding applications.
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Causality: The cis-double bond introduces a ~30-degree bend in the alkyl chain, disrupting

the linear packing that would otherwise occur. This "kink" increases the effective surface

area per molecule and prevents the formation of highly ordered, crystalline structures, which

is often desirable for creating stable colloidal dispersions. The trans-isomer, being nearly

linear, behaves more like a saturated alkylamine and can lead to phase separation or

undesirable aggregation.

Validation: The isomeric purity of OAmBr can be rigorously validated. Infrared (IR)

spectroscopy is a powerful tool for this, as the C-H out-of-plane bending vibrations for trans-

and cis-vinylic groups are distinct, appearing at approximately 966 cm⁻¹ and 3005 cm⁻¹,

respectively.[1]

Synthesis of Oleylammonium Bromide: A Validated
Protocol
The synthesis of OAmBr is a straightforward acid-base reaction. However, careful control over

reaction conditions and purification is paramount to obtaining a high-purity product suitable for

sensitive applications like nanocrystal synthesis.
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Start: Prepare Reactants

Mix Oleylamine (19 mmol)
and Ethanol (50 mL)

in 2-neck flask

1.

Cool mixture to 0°C
(Ice-water bath)

2.

Slowly add HBr (4.28 mL)
under vigorous stirring

3.

Allow to react for 10 hours
under Nitrogen flow

4.

Dry solution under vacuum

5.

Purify solid by rinsing
with diethyl ether (3x)

6.

Dry white precipitate overnight
in vacuum oven (40°C)

7.

Final Product:
High-Purity Oleylammonium Bromide

8.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of OAmBr.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12313317?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12313317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Experimental Protocol
This protocol is adapted from a validated method used in perovskite nanocrystal research.[5]

Reactant Preparation: In a 100 mL two-neck round-bottom flask, combine 19 mmol of

oleylamine with 50 mL of ethanol. Equip the flask with a magnetic stir bar.

Inert Atmosphere & Cooling: Place the flask in an ice-water bath and begin vigorous stirring.

Purge the flask with an inert gas, such as nitrogen or argon, to prevent oxidation of the

oleylamine double bond, especially during prolonged reaction times.

Expertise & Causality: Cooling to 0°C is critical to manage the exothermic heat generated

during the acid-base neutralization reaction between oleylamine and HBr. Uncontrolled

temperature spikes can lead to side reactions and solvent evaporation. The inert

atmosphere is a hallmark of quality synthesis, preserving the stereochemical integrity of

the oleyl chain.

Acid Addition: While stirring vigorously, slowly add 4.28 mL of hydrobromic acid (HBr,

typically 48% in water) to the cooled mixture. A white precipitate should begin to form as the

ammonium salt is less soluble in the ethanol medium than the free amine.

Reaction: Allow the mixture to react for 10 hours at 0°C under a continuous, gentle flow of

nitrogen.

Expertise & Causality: The extended reaction time ensures the acid-base reaction goes to

completion. Maintaining the cold temperature and stirring prevents the precipitate from

clumping, maximizing surface area for the reaction.

Solvent Removal: After the reaction period, remove the solvent using a rotary evaporator or

by drying under high vacuum. This will yield a solid or waxy crude product.

Purification: Purify the solid product by rinsing it with cold diethyl ether at least three times.

This is typically done by adding ether, vigorously triturating the solid, and then removing the

ether via decantation or filtration.

Trustworthiness & Self-Validation: This step is crucial for removing unreacted oleylamine

and other organic-soluble impurities. Diethyl ether is an excellent choice because
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oleylammonium bromide has very poor solubility in it, whereas the oleylamine precursor is

highly soluble. The appearance of a fine, white powder after washing is a good indicator of

high purity.

Final Drying: Dry the purified white precipitate overnight in a vacuum oven at a mild

temperature (e.g., 40°C) to remove any residual solvent. Store the final product in a

desiccator or glove box to protect it from moisture.

Key Applications in Research and Development
Pivotal Role in Perovskite Nanocrystal Synthesis
Oleylammonium bromide is arguably one of the most important ligands in the synthesis of

metal halide perovskite nanocrystals (PNCs), such as CsPbBr₃.[6][7] Its function is

multifaceted, acting as both a surface passivating agent and a bromide source.[1][8]

Mechanism of Action: During PNC synthesis, the [NH₃]⁺ headgroups of OAmBr dynamically

bind to the nanocrystal surface, which is rich in halide vacancies (defect sites). This binding

passivates these electronic trap states, which would otherwise quench photoluminescence.

The long, hydrophobic oleyl tails extend into the nonpolar solvent, providing colloidal stability

and preventing the nanocrystals from aggregating.[9]

Controlling Growth and Phase: The concentration of OAmBr can be used to control the size,

shape, and even the crystalline phase of the resulting nanocrystals. For instance, it plays a

key role in the reversible transformation between the non-luminescent Cs₄PbBr₆ phase and

the highly luminescent CsPbBr₃ perovskite phase, a process with applications in data

encryption and optical memory.[7]

Surface Passivation Mechanism

Perovskite
Nanocrystal Core
(e.g., CsPbBr₃)

Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain) Br⁻ NH₃⁺---(Oleyl Chain)
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Click to download full resolution via product page

Caption: OAmBr ligands passivating a perovskite nanocrystal.

Prospective Role in Drug and Gene Delivery
While less explored than its materials science applications, the fundamental molecular

structure of OAmBr makes it a compelling candidate for drug and gene delivery systems.

Cationic lipids and surfactants are widely used to formulate liposomes and nanoparticles that

can encapsulate and transport therapeutic payloads.

Theoretical Grounding: The positively charged ammonium headgroup can electrostatically

interact with negatively charged biomolecules, such as plasmid DNA, siRNA, or mRNA,

condensing them into compact particles (lipoplexes) suitable for cellular uptake. The

hydrophobic oleyl tail forms the core of the lipid bilayer or micelle, allowing for the

encapsulation of hydrophobic drugs.

Authoritative Context: The principle is well-established with structurally similar compounds.

For example, dioctadecyldimethylammonium bromide (DODAB), another dual-chain cationic

surfactant, is a well-known component of liposomes used for gene delivery.[10] The

demonstrated success of these related molecules provides a strong rationale for

investigating OAmBr in similar capacities. Future research would focus on optimizing

formulation parameters and evaluating transfection efficiency and cytotoxicity for specific cell

lines.

Safety and Handling
As a research chemical, oleylammonium bromide should be handled with appropriate care,

following standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab

coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

Handling: Avoid generating dust. Handle in a well-ventilated area, preferably within a

chemical fume hood, to prevent inhalation. Avoid contact with skin and eyes.[11]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials. As it is an ammonium salt, it should be stored away from strong bases. The
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product can be sensitive to moisture.[11]

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations. Avoid release into the environment.[12]

Conclusion
Oleylammonium bromide is more than just a simple surfactant; it is a highly versatile molecular

tool that enables significant advances in materials science and holds promise for future

biomedical technologies. Its efficacy is rooted in its well-defined amphiphilic structure, the

specific geometry of its cis-unsaturated tail, and the reactivity of its cationic headgroup. For

scientists and researchers, mastering its synthesis and understanding the causal links between

its structure and function are key to unlocking its full potential in creating next-generation

perovskite optoelectronics, advanced colloidal systems, and innovative drug delivery vehicles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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